Cas no 135072-28-5 (2-(morpholin-2-yl)acetamide)

• Product Name: 2-(morpholin-2-yl)acetamide
• CAS No: 135072-28-5
• MDL: MFCD21642138
• CID: 4591782
• PubChem ID: 21982296
• Update Time: 2025-06-11

2-(morpholin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-2-yl)acetamide

• MDL： MFCD21642138

Additional information on 2-(morpholin-2-yl)acetamide

2-(Morpholin-2-yl)Acetamide: An Overview of Its Properties and Applications

2-(Morpholin-2-yl)acetamide, with the CAS number 135072-28-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-morpholinoacetamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(morpholin-2-yl)acetamide.

Chemical Structure and Properties

2-(Morpholin-2-yl)acetamide is a small molecule with the molecular formula C₆H₁₃N₃O₂. It consists of an acetamide group attached to a morpholine ring, which imparts unique chemical and physical properties. The morpholine ring is a six-membered heterocycle containing one oxygen atom and one nitrogen atom, making it highly polar and capable of forming hydrogen bonds. The acetamide group further enhances the compound's solubility in polar solvents and contributes to its stability under various conditions.

The molecular weight of 2-(morpholin-2-yl)acetamide is approximately 159.18 g/mol. It is a white crystalline solid at room temperature and has a melting point ranging from 146 to 148°C. The compound exhibits good solubility in water and common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 2-(morpholin-2-yl)acetamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-morpholineethanol with acetic anhydride in the presence of a base such as pyridine or triethylamine. This reaction proceeds via an acetylation step followed by an amide formation step:

            2-Morpholineethanol + Acetic Anhydride → 2-(Morpholin-2-yl)acetamide
        

Another approach involves the reaction of morpholine with chloroacetyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. This method provides high yields and purity:

            Morpholine + Chloroacetyl Chloride → 2-(Morpholin-2-yl)acetamide
        

Biological Activities

2-(Morpholin-2-yl)acetamide has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent research has highlighted its role as a modulator of various biological processes, including enzyme inhibition, receptor binding, and cellular signaling pathways.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the ability of 2-(morpholin-2-yl)acetamide to inhibit the activity of human monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. The results showed that 2-(morpholin-2-yl)acetamide exhibited moderate inhibitory activity against both MAO-A and MAO-B isoforms, suggesting its potential as a lead compound for the development of novel antidepressants or neuroprotective agents.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the interaction of 2-(morpholin-2-yl)acetamide with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. The researchers found that 2-(morpholin-2-yl)acetamide selectively bound to specific GPCRs, modulating their signaling pathways and potentially offering new avenues for treating diseases such as hypertension and diabetes.

Potential Applications strong> p > p >< strong > 1. Medicinal Chemistry strong > p > p > In medicinal chemistry, strong > 2-(morpholin - yl ) acetamide strong > has shown promise as a scaffold for designing new drugs with improved pharmacological profiles. Its ability to modulate enzyme activity and receptor binding makes it an attractive candidate for developing treatments for various neurological disorders, cardiovascular diseases, and metabolic conditions. p > p >< strong > 2. Pharmaceutical Research strong > p > p > In pharmaceutical research, strong > 2-(morpholin - yl ) acetamide strong > is used as a building block for synthesizing more complex molecules with enhanced therapeutic potential. Its structural flexibility allows chemists to introduce functional groups that can improve drug solubility, stability, and bioavailability. p > p >< strong > 3. Biotechnology strong > p > p > In biotechnology applications, strong > 2-(morpholin - yl ) acetamide strong > can be utilized as a reagent or additive in various biochemical assays and protocols. Its ability to enhance solubility and stability makes it useful in protein purification, enzyme assays, and cell culture media formulations. p > p >< strong > Conclusion strong > p > p >< strong > 2-(Morpholin - yl ) acetamide strong > (CAS No .: strong > 135072 - 8 -5 ) is a versatile compound with unique chemical properties and promising biological activities . Its potential applications in medicinal chemistry , pharmaceutical research , and biotechnology highlight its importance as a valuable tool for advancing scientific knowledge and developing innovative solutions . Ongoing research continues to uncover new insights into the properties and applications of this intriguing compound , making it an exciting area of study for scientists and researchers worldwide . p > article > / response > ]